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Compound of Interest

Compound Name: 6-Methoxy-1-indanone

Cat. No.: B023923

Technical Support Center: 6-Methoxy-1-indanone

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of 6-Methoxy-1-
indanone.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 6-Methoxy-1-indanone?

Al: 6-Methoxy-1-indanone is a solid, typically a white to yellow or cream crystalline powder,
that is stable under standard ambient conditions.[1] For optimal stability, it should be stored in a
tightly sealed container in a dry, well-ventilated area.[1] While some suppliers suggest room
temperature, others recommend refrigeration. Below is a summary of storage
recommendations.

Q2: What are the physical and chemical properties of 6-Methoxy-1-indanone?
A2: Key properties are summarized in the table below.
Q3: What are the known stability issues with 6-Methoxy-1-indanone?

A3: 6-Methoxy-1-indanone is generally considered chemically stable at room temperature.[1]
However, as a combustible solid, it should be kept away from heat and sources of ignition.[1]
There is no specific information available regarding its sensitivity to light or moisture, but
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general best practices for chemical storage, such as keeping it in a dark and dry place, are
recommended.[2]

Q4: What are the primary hazards associated with handling 6-Methoxy-1-indanone?

A4: 6-Methoxy-1-indanone is classified as harmful if swallowed, in contact with skin, or if
inhaled.[3][4] It can also cause skin and eye irritation.[4][5] It is hazardous to the aquatic
environment.[6] Appropriate personal protective equipment (PPE), such as gloves, eye
protection, and a lab coat, should be worn during handling.[5][6]

Troubleshooting Guide
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Issue

Potential Cause

Recommended Action

Unexpected experimental
results (e.g., low yield, impurity

peaks in analysis)

Compound Degradation:
Improper storage may have led

to degradation.

1. Review storage conditions
against the recommendations
in the table above.2. Perform a
purity analysis (e.g., HPLC,
GC-MS) on the stored
material.3. If degradation is
confirmed, procure a fresh

batch of the compound.

Change in physical
appearance (e.g., color

change, clumping)

Moisture Absorption or
Contamination: The container
may not have been properly
sealed, leading to moisture

uptake or contamination.

1. Visually inspect the
container seal for any
breaches.2. If moisture is
suspected, the product may be
dried in a desiccator, but purity
should be re-verified.3. For
critical applications, it is
recommended to use a fresh,

unopened container.

Inconsistent melting point

Presence of Impurities: The
compound may have degraded

or become contaminated.

1. Compare the observed
melting point to the specified
range (typically 104-111 °C).[2]
[5][71[8]2. A broad or
depressed melting point range
suggests the presence of
impurities.3. Consider
recrystallization or column
chromatography to purify the
compound, followed by

analytical confirmation of

purity.

Data Presentation

Table 1: Recommended Storage Conditions for 6-Methoxy-1-indanone
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Parameter Recommendation Source(s)
Temperature Room Temperature [2][9][10]
Cool and dark place, <15°C [2]

Refrigerated (0 - 8°C) [11]

Atmosphere Sealed in a dry environment [1109]
Container Tightly closed container [1]
Ventilation Store in a well-ventilated place  [1]

Table 2: Physical and Chemical Properties of 6-Methoxy-1-indanone

Property Value Source(s)
CAS Number 13623.25.1 (2141516781101 1][1.2][13]
[14]
Molecular Formula C10H1002 (4151071811 1]
Molecular Weight 162.19 g/mol [2][4][6][10]
White to yellow or cream
Appearance _ _ [215171I8][9][11]
crystalline powder/solid
Melting Point 104 - 111 °C [2][516]17118]
Purity >97% [5][6]

Experimental Protocols

Protocol: General Procedure for Assessing the Stability of 6-Methoxy-1-indanone

This protocol outlines a general method for evaluating the stability of 6-Methoxy-1-indanone

under specific storage conditions.

1. Materials:

e 6-Methoxy-1-indanone (high purity standard)
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e HPLC or GC grade solvents (e.g., acetonitrile, water)
e Analytical balance

 Vials with airtight seals

e Environmental chamber or oven

e HPLC or GC-MS system

2. Procedure:
« Initial Analysis (Time Zero):

o Accurately weigh a sample of high-purity 6-Methoxy-1-indanone.

¢ Dissolve the sample in a suitable solvent to a known concentration.

e Analyze the sample using a validated HPLC or GC-MS method to determine its initial purity
and identify any existing impurities. This will serve as the baseline.

e Sample Storage:

¢ Aliguot known quantities of the 6-Methoxy-1-indanone into several vials.

o Tightly seal the vials.

o Place the vials under the desired storage conditions to be tested (e.g., elevated temperature,
high humidity, exposure to light).

e Time-Point Analysis:

o At predetermined time intervals (e.g., 1 week, 1 month, 3 months), remove one vial from
each storage condition.

¢ Allow the vial to equilibrate to room temperature.

e Prepare a sample for analysis as described in step 1.

¢ Analyze the sample using the same analytical method as the initial analysis.

o Data Analysis:

o Compare the purity of the stored samples to the time-zero sample.

 Identify and quantify any new peaks that appear in the chromatogram, as these may be
degradation products.

¢ A significant decrease in the main peak area or the appearance of new peaks indicates
degradation.

Visualizations
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Troubleshooting Workflow for 6-Methoxy-1-indanone

End: Re-evaluate Experiment

Start: Unexpected
Experimental Result

Review Storage Conditions

Perform Purity Analysis (HPLC/GC-MS)

Minor Impurities

Degradation Confirmed? Consider Re-purification

Procure Fresh Batch

End: Proceed with Experiment
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Storage Condition Decision Logic

Select Storage Conditions for
6-Methoxy-1-indanone

Long-Term Storage?

No (Short-Term)

Store at 0-8°C or <15°C Store at Room Temperature
in a dark, dry place in a dark, dry place

Ensure Container is Tightly Sealed

Storage Conditions Set

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Stability and storage conditions for 6-Methoxy-1-
indanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023923#stability-and-storage-conditions-for-6-
methoxy-1-indanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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